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Compound of Interest

Compound Name: Rubusoside

Cat. No.: B1680263

Essential Safety and Handling Guide for
Rubusoside

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Rubusoside. The following
procedural guidance outlines operational plans for safe use, storage, and disposal.

Hazard Identification and Safety Precautions

Rubusoside is a natural diterpene glycoside. While not classified as a hazardous substance
under Regulation (EC) No. 1272/2008, it requires careful handling as its toxicological properties
have not been fully investigated[1]. It is considered a combustible solid[2].

Potential Health Effects:

 Inhalation: May be harmful if inhaled and can cause respiratory tract irritation[1].
 Ingestion: May be harmful if swallowed[1].

o Skin Contact: May be harmful if absorbed through the skin and can cause skin irritation[1].
o Eye Contact: May cause eye irritation[1].

Handle in accordance with good industrial hygiene and safety practices[3]. Avoid dust formation
and prevent the product from entering drains[1].
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Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to minimize exposure when

handling Rubusoside, particularly in its powder form.

Protection Type Equipment

Specification and Purpose

Eye/Face Protection Safety Goggles or Face Shield

Wear chemical safety goggles
that meet OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166][3]. A face
shield is recommended when

there is a splash hazard[4].

Hand Protection Chemical-Resistant Gloves

Wear appropriate protective
gloves, such as disposable
nitrile gloves, to prevent skin
exposure[3][4]. Inspect gloves
before use and change them
immediately if contact with the

substance occurs.

Body Protection Laboratory Coat

A lab coat should be worn to
protect against skin contact[3]
[4]. Ensure it is buttoned and

fits properly.

Respiratory Protection Respirator or Face Mask

Under normal use conditions
where dust is not generated,
respiratory protection may not
be required[3]. However, if
dust formation is likely or
ventilation is inadequate, use a
NIOSH (US) or CEN (EU)
approved respirator[1][4].

Chemical and Physical Properties
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This table summarizes key quantitative data for Rubusoside.

Property Value Source(s)
CAS Number 64849-39-4 [2][5][6]
Molecular Formula Cs2H50013 [2][6]
Molecular Weight 642.73 g/mol [2]
Appearance White to off-white powder [21[31[7]
Storage Temperature -20°C [516][8]
Storage Class 11 (Combustible Solids) [2]

Water Hazard Class (WGK) 3 (Highly hazardous to water) [2]
Stability Stable for = 4 years at -20°C [5]

Operational Plans: Step-by-Step Guidance
Handling and Storage Protocol

Receiving and Storage:

Upon receipt, verify the container is sealed and undamaged.

Store the container in a tightly closed, dry, and well-ventilated place[3].

Maintain the recommended storage temperature of -20°C[5][6][8].

Keep away from incompatible materials such as strong oxidizing agents[3].
Weighing and Solution Preparation:

e Handle the powder in a well-ventilated area or under a chemical fume hood to minimize dust
inhalation.

» Wear all recommended PPE (safety goggles, gloves, lab coat).

e Use a dedicated, clean spatula and weighing vessel.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1680263?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/sml3611
https://www.caymanchem.com/product/29040/rubusoside
https://standards.chromadex.com/RUBUSOSIDE
https://www.sigmaaldrich.com/US/en/product/sigma/sml3611
https://standards.chromadex.com/RUBUSOSIDE
https://www.sigmaaldrich.com/US/en/product/sigma/sml3611
https://www.sigmaaldrich.com/US/en/product/sigma/sml3611
https://www.fishersci.com/store/msds?partNumber=AC461560250&countryCode=US&language=en
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.caymanchem.com/product/29040/rubusoside
https://standards.chromadex.com/RUBUSOSIDE
https://www.medchemexpress.com/Rubusoside.html
https://www.sigmaaldrich.com/US/en/product/sigma/sml3611
https://www.sigmaaldrich.com/US/en/product/sigma/sml3611
https://www.caymanchem.com/product/29040/rubusoside
https://www.fishersci.com/store/msds?partNumber=AC461560250&countryCode=US&language=en
https://www.caymanchem.com/product/29040/rubusoside
https://standards.chromadex.com/RUBUSOSIDE
https://www.medchemexpress.com/Rubusoside.html
https://www.fishersci.com/store/msds?partNumber=AC461560250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o To prepare a stock solution, consult solubility information. For example, it is soluble in
DMSO[2].

e Once prepared, aliquot stock solutions into smaller volumes to prevent inactivation from
repeated freeze-thaw cycles and store at -20°C for up to one year or -80°C for up to two
years|[8].

Emergency and Disposal Plans

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration[1].

In Case of Skin Contact: Immediately wash off with soap and plenty of water[1].

In Case of Eye Contact: Flush eyes with water as a precaution for several minutes[1].

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person[1].

Spill Response Protocol: In the event of a spill, follow these steps to contain and clean the area
safely.

o Evacuate: Alert others in the immediate area and evacuate if the spill is large or in a poorly
ventilated space.

o Protect: Put on all required PPE, including respiratory protection.

o Contain: Prevent the powder from spreading or becoming airborne. Avoid letting the product
enter drains[1].

o Clean-Up: Carefully sweep up the spilled solid material and place it into a suitable, closed
container for disposal[1]. Avoid actions that generate dust.

o Decontaminate: Clean the spill area with a suitable solvent or detergent and water, then dry
thoroughly.
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+ Dispose: Label the container with the waste contents and dispose of it according to
institutional and local regulations.

Preparation

Immediate Action

Assess Situation
(Size, Location)

Alert Personnel

Don PPE
(Gloves, Goggles, Respirator)

Safe to Proceed

ion
Y

Contain Spill
Prevent Spread

Clean Up
(Sweep/Shovel)

Decontaminate Area

Post-Cleanup
Y

Package Waste in
Sealed Container

Y
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Licensed Company

Y

Report Incident
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Caption: Workflow for handling a chemical spill of Rubusoside.

Disposal Plan:

o Waste Collection: Collect surplus Rubusoside and any contaminated materials (e.g., gloves,
weighing paper) in a designated, sealed, and properly labeled waste container.

o Licensed Disposal: Arrange for a licensed professional waste disposal company to handle
the final disposal of the material[1].

» Regulatory Compliance: Ensure that the disposal method complies with all local, state, and
federal regulations, considering the material's potential impact on the environment[9]. Do not
dispose of the product as unused; it must be treated as chemical waste[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Rubusoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680263#personal-protective-equipment-for-
handling-rubusoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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